Cas no 2227678-18-2 ((1S)-3-amino-1-(3-fluoro-2-methoxyphenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(3-fluoro-2-methoxyphenyl)propan-1-ol
• CAS No: 2227678-18-2
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 6052350
• PubChem ID: 165751936
• Update Time: 2025-05-20

(1S)-3-amino-1-(3-fluoro-2-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(3-fluoro-2-methoxyphenyl)propan-1-ol
• EN300-1806572
• 2227678-18-2

• Inchi： 1S/C10H14FNO2/c1-14-10-7(9(13)5-6-12)3-2-4-8(10)11/h2-4,9,13H,5-6,12H2,1H3/t9-/m0/s1
• InChI Key： ADYRNBCESRUVLO-VIFPVBQESA-N
• SMILES： FC1=CC=CC(=C1OC)[C@H](CCN)O

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.5Ų

Additional information on (1S)-3-amino-1-(3-fluoro-2-methoxyphenyl)propan-1-ol

(1S)-3-amino-1-(3-fluoro-2-methoxyphenyl)propan-1-ol: A Comprehensive Overview

In the realm of organic chemistry, the compound (1S)-3-amino-1-(3-fluoro-2-methoxyphenyl)propan-1-ol (CAS No. 2227678-18-2) stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound, often referred to as compound 2227678-18-2, is a chiral alcohol with a fluorinated aromatic ring and an amino group, making it a versatile building block in drug discovery and synthesis.

Recent studies have highlighted the potential of (1S)-3-amino-1-(3-fluoro-2-methoxyphenyl)propan-1-ol in the development of novel therapeutic agents. Its unique structure, featuring a fluorinated phenyl group and an amino alcohol moiety, provides a platform for exploring its biological activities. Researchers have demonstrated that this compound exhibits antimicrobial properties, making it a promising candidate for antibiotic development in an era where resistance to conventional antibiotics is on the rise.

The synthesis of compound 2227678-18-2 involves advanced methodologies such as enantioselective catalysis and asymmetric synthesis. These techniques ensure the high enantiomeric excess required for pharmaceutical applications. The presence of the fluoro group at position 3 and the methoxy group at position 2 on the phenyl ring introduces steric and electronic effects that influence the molecule's reactivity and selectivity in various reactions.

Moreover, (1S)-3-amino-1-(3-fluoro-2-methoxyphenyl)propan-1-ol has shown potential in neuroprotective applications. Preclinical studies suggest that it may modulate neurotransmitter systems, offering a new avenue for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The amino alcohol functionality is particularly advantageous in this context, as it can interact with cellular membranes and facilitate drug delivery.

In terms of pharmacokinetics, this compound demonstrates favorable absorption profiles, which are critical for oral drug delivery. Its solubility and bioavailability have been optimized through careful structural modifications, ensuring that it can effectively reach target tissues in vivo. This makes compound 2227678-18-2 a valuable asset in preclinical research aimed at developing next-generation therapeutics.

The versatility of (1S)-3-amino-1-(3-fluoro-2-methoxyphenyl)propan-1-ol extends to its use as an intermediate in organic synthesis. Its ability to undergo various functional group transformations allows chemists to build complex molecular architectures with precision. For instance, the amino group can be converted into amides or ureas, while the alcohol can be transformed into esters or ethers, enabling the creation of diverse derivatives with tailored properties.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of this compound. Molecular docking studies reveal that compound 2227678-18-2 has a high affinity for certain protein targets, suggesting its potential as a lead compound in rational drug design. These insights are particularly valuable for optimizing its pharmacological profile and minimizing off-target effects.

In conclusion, (1S)-3-amino-1-(3-fluoro-2-methoxyphenyl)propan